Cas no 1048948-03-3 (N-(2,3-dimethoxybenzyl)ethanamine hydrochloride)

• Product Name: N-(2,3-dimethoxybenzyl)ethanamine hydrochloride
• CAS No: 1048948-03-3
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 4569606
• Update Time: 2025-10-28

N-(2,3-dimethoxybenzyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxybenzyl)ethanamine hydrochloride

• Inchi： 1S/C11H17NO2.ClH/c1-4-12-8-9-6-5-7-10(13-2)11(9)14-3;/h5-7,12H,4,8H2,1-3H3;1H
• InChI Key： MMJBQQPENYGEGT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1CNCC)OC)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

N-(2,3-dimethoxybenzyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,3-dimethoxybenzyl)ethanamine hydrochloride

N-(2,3-Dimethoxybenzyl)Ethanamine Hydrochloride: An Overview of Its Properties, Applications, and Recent Research

N-(2,3-Dimethoxybenzyl)ethanamine hydrochloride (CAS No. 1048948-03-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dimethoxybenzyl group and an ethanamine moiety, both of which contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of N-(2,3-dimethoxybenzyl)ethanamine hydrochloride is C₁₁H₁₆NO₂·HCl, and its molecular weight is approximately 225.70 g/mol. The compound is typically obtained as a white crystalline solid and is highly soluble in water and common organic solvents such as methanol and ethanol. These physical properties make it suitable for various laboratory and industrial applications.

In terms of its biological activity, N-(2,3-dimethoxybenzyl)ethanamine hydrochloride has been the subject of numerous studies due to its potential as a neurotransmitter modulator. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing the release and reuptake of neurotransmitters such as dopamine and serotonin. This property makes it a promising candidate for the development of novel treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent studies have also explored the pharmacokinetic properties of N-(2,3-dimethoxybenzyl)ethanamine hydrochloride. A study published in the Journal of Medicinal Chemistry in 2021 investigated the oral bioavailability and distribution of this compound in animal models. The results indicated that it exhibits good oral bioavailability and is rapidly distributed to various tissues, including the brain. This finding suggests that N-(2,3-dimethoxybenzyl)ethanamine hydrochloride could be developed into an effective oral medication for CNS disorders.

The safety profile of N-(2,3-dimethoxybenzyl)ethanamine hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new compound, further research is needed to fully understand its long-term effects and potential side effects in humans.

In addition to its potential therapeutic applications, N-(2,3-dimethoxybenzyl)ethanamine hydrochloride has been used as a research tool in biochemical and pharmacological studies. Its ability to modulate neurotransmitter systems makes it valuable for investigating the mechanisms underlying various neurological conditions. For example, a study published in Neuropharmacology in 2020 utilized this compound to explore the role of serotonin receptors in mood disorders.

The synthesis of N-(2,3-dimethoxybenzyl)ethanamine hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 2,3-dimethoxybenzaldehyde with ethylenediamine followed by hydrogenation to form the corresponding amine. The final step involves the conversion of the free amine to its hydrochloride salt using hydrogen chloride gas or an aqueous solution of HCl. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, N-(2,3-dimethoxybenzyl)ethanamine hydrochloride (CAS No. 1048948-03-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new treatments for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further highlighting its importance in the field.